Cas no 759431-65-7 (1H-Pyrazole-4-ethanamine,N,N-diethyl-)

• Product Name: 1H-Pyrazole-4-ethanamine,N,N-diethyl-
• CAS No: 759431-65-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 549689
• Update Time: 2022-07-26

1H-Pyrazole-4-ethanamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine,N,N-diethyl-
• 1H-Pyrazole-4-ethanamine,N,N-diethyl-(9CI)

• Inchi： 1S/C9H17N3/c1-3-12(4-2)6-5-9-7-10-11-8-9/h7-8H,3-6H2,1-2H3,(H,10,11)
• InChI Key： MGGYZJHBHMQKRV-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CC1=CNN=C1

Computed Properties

• Exact Mass: 167.142
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31.9A^2